3-{5-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}-1lambda6-thiolane-1,1-dione

• IUPAC Name: 5-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-1-(1,1-dioxothiolan-3-yl)pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C19H18N4O6S/c24-15(12-1-2-16-17(7-12)29-5-4-28-16)9-22-11-20-18-14(19(22)25)8-21-23(18)13-3-6-30(26,27)10-13/h1-2,7-8,11,13H,3-6,9-10H2
• InChI Key: JSKMUJIFLBUXMP-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)C4=CC5=C(C=C4)OCCO5
• Molecular Formula: C19H18N4O6S
• Molecular Weight: 430.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzodioxin ring, a pyrazolo[3,4-d]pyrimidin ring, and a thiolane ring. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to determine the structure of complex organic compounds.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the benzodioxin ring could potentially undergo electrophilic aromatic substitution reactions, while the pyrazolo[3,4-d]pyrimidin ring could participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. For example, the presence of polar functional groups could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Compounds with similar structures have been found to have antibacterial activity, potentially through the inhibition of bacterial enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper safety precautions should be taken when handling this or any other chemical compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, determination of its mechanism of action, and evaluation of its potential applications in areas such as medicine or materials science.